Cas no 131684-16-7 (2-Pyrazinecarboxylicacid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester)

• Product Name: 2-Pyrazinecarboxylicacid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester
• CAS No: 131684-16-7
• MF: C₈H₁₀N₄O₃
• MW: 210.190001010895
• CID: 105234
• PubChem ID: 136799324
• Update Time: 2025-04-18

2-Pyrazinecarboxylicacid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylicacid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester
• Pyrazinecarboxylic acid, 3-amino-6-[(hydroxyimino)methyl]-, ethyl ester (9CI)
• 131684-16-7
• Ethyl 3-amino-6-((hydroxyimino)methyl)pyrazine-2-carboxylate
• Ethyl3-amino-6-((hydroxyimino)methyl)pyrazine-2-carboxylate

• Inchi： 1S/C8H10N4O3/c1-2-15-8(13)6-7(9)10-3-5(12-6)4-11-14/h3-4,14H,2H2,1H3,(H2,9,10)/b11-4+
• InChI Key： NOMYATKRYCZYLD-NYYWCZLTSA-N
• SMILES： O(C(C1C(N)=NC=C(/C=N/O)N=1)=O)CC

Computed Properties

• Exact Mass: 210.0754
• Monoisotopic Mass: 210.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: 0.6

Experimental Properties

• PSA: 110.69